Cas no 2308466-43-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid)

2-(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a chiral center at the 3S position, an Fmoc-protected amino group, and a methoxy-methyl-substituted side chain, which enhances solubility and steric control during coupling reactions. The compound is particularly useful in solid-phase peptide synthesis (SPPS), offering high reactivity and minimal racemization risk. Its methoxy-methyl group provides improved stability and conformational flexibility, making it suitable for synthesizing complex peptide sequences. This derivative is ideal for researchers requiring precise stereochemical control and efficient incorporation into peptide backbones under standard Fmoc-chemistry conditions.
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid structure
2308466-43-3 structure
Product Name:2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid
CAS No:2308466-43-3
MF:C26H32N2O6
MW:468.542087554932
CID:6465863
PubChem ID:165824646
Update Time:2025-06-14

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid
    • 2308466-43-3
    • EN300-1576252
    • 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
    • Inchi: 1S/C26H32N2O6/c1-16(13-23(29)28-22(24(30)31)14-26(2,3)33-4)27-25(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t16-,22?/m0/s1
    • InChI Key: LQVXJMOIROPWTL-CISYCMJJSA-N
    • SMILES: O(C)C(C)(C)CC(C(=O)O)NC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 468.22603674g/mol
  • Monoisotopic Mass: 468.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 704
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 114Ų

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1576252-1.0g
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
2308466-43-3
1g
$0.0 2023-06-04
Enamine
EN300-1576252-50mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
2308466-43-3
50mg
$2829.0 2023-09-24
Enamine
EN300-1576252-100mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
2308466-43-3
100mg
$2963.0 2023-09-24
Enamine
EN300-1576252-250mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
2308466-43-3
250mg
$3099.0 2023-09-24
Enamine
EN300-1576252-500mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
2308466-43-3
500mg
$3233.0 2023-09-24
Enamine
EN300-1576252-1000mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
2308466-43-3
1000mg
$3368.0 2023-09-24
Enamine
EN300-1576252-2500mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
2308466-43-3
2500mg
$6602.0 2023-09-24
Enamine
EN300-1576252-5000mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
2308466-43-3
5000mg
$9769.0 2023-09-24
Enamine
EN300-1576252-10000mg
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
2308466-43-3
10000mg
$14487.0 2023-09-24

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid Related Literature

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid

Comprehensive Analysis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid (CAS No. 2308466-43-3)

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid (CAS No. 2308466-43-3) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methoxy-methylpentanoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently explore its applications in drug discovery, particularly for designing targeted therapeutics and biomarkers.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and proteomics. This compound’s Fmoc-protected amino acid backbone ensures high chemical stability during synthesis, addressing common challenges like racemization and side-chain reactivity. Its CAS No. 2308466-43-3 is often searched in conjunction with terms like "Fmoc-amino acid derivatives" and "peptide coupling reagents", reflecting its niche yet critical role in biochemical applications.

One of the trending topics in life sciences is the integration of AI-driven drug design. Interestingly, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid has been studied for its compatibility with machine learning models predicting peptide-protein interactions. This aligns with the growing interest in "computational peptide design" and "high-throughput screening", making the compound a subject of cutting-edge research.

From a synthetic chemistry perspective, the compound’s 4-methoxy-4-methylpentanoic acid segment enhances solubility in organic solvents, a property critical for large-scale peptide production. Laboratories frequently inquire about its storage conditions (recommended at -20°C under inert gas) and purity standards (typically ≥95% by HPLC). These practical details are often overlooked in literature but are vital for reproducible results.

Environmental and green chemistry concerns have also influenced its usage. The Fmoc group can be cleaved under mild conditions using piperidine, reducing the need for harsh reagents. This aligns with the industry’s shift toward sustainable synthesis, a topic gaining traction in platforms like PubMed and ScienceDirect.

In summary, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid (CAS No. 2308466-43-3) bridges traditional peptide chemistry with modern biotechnological innovations. Its versatility in drug development, coupled with its alignment with eco-friendly practices, ensures its continued relevance in both academic and industrial settings.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd